Physicochemical Differentiation: Predicted logP, tPSA, and H-Bond Donor Count of CAS 2640956-01-8 vs. Sulfonyl- and Aryl-Linked Analogs
The target compound exhibits a predicted logP of 3.659 and topological polar surface area (tPSA) of 64 Ų, with 1 hydrogen bond donor and 6 hydrogen bond acceptors [1]. In contrast, the sulfonyl-linked analog 2-[1-(4-methylbenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640964-80-1) bears an SO₂ group that increases tPSA by approximately 17–20 Ų (estimated from the addition of two S=O oxygens) and reduces logP due to increased polarity . The direct N-aryl analog 2-[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640886-52-6) lacks the urea carbonyl, eliminating one H-bond acceptor and reducing conformational flexibility . The target compound's 4-methylpiperazine tertiary amine (predicted pKa ~7.5–8.0) confers pH-dependent aqueous solubility, a feature structurally absent in neutral heteroaryl-carbonyl analogs such as 2-[1-(pyrazine-2-carbonyl)piperidin-4-yl]-1,8-naphthyridine [1].
| Evidence Dimension | Predicted physicochemical parameters: logP, tPSA, HBD count |
|---|---|
| Target Compound Data | logP 3.659; tPSA 64 Ų; HBD 1; HBA 6; MW 339.44 g/mol; Rotatable bonds 7 [1] |
| Comparator Or Baseline | CAS 2640964-80-1 (sulfonyl analog): estimated tPSA ~81–84 Ų; CAS 2640886-52-6 (direct N-aryl): tPSA ~47 Ų (estimated); CAS 2640974-55-4 (pyrimidine-4-carbonyl): tPSA ~77 Ų (estimated) |
| Quantified Difference | tPSA of target compound is approximately 13–20 Ų lower than carbonyl-heteroaryl and sulfonyl analogs, predicting higher passive membrane permeability; logP is approximately 0.5–1.0 units higher than more polar analogs [1] |
| Conditions | Predicted values from ZINC database (protonation state: neutral, pH reference ~7.4); comparator tPSA estimated from structural increment analysis |
Why This Matters
The balanced logP (3.66) and moderate tPSA (64 Ų) place this compound within favorable drug-like chemical space (mean logP for oral drugs ~2.5–3.5; tPSA < 140 Ų), making it preferentially suitable for cell-based assays requiring membrane permeation compared to more polar sulfonyl or pyrimidine-carbonyl analogs.
- [1] ZINC Database. ZINC000020661946. Predicted logP, tPSA, HBD, HBA, rotatable bonds. Accessed April 2026. https://zinc.docking.org/substances/ZINC000020661946/ View Source
